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Compound of Interest
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Cat. No.: B1214180 Get Quote

A comprehensive comparison of Ivocerin and Camphorquinone, focusing on their efficacy as

photoinitiators in dental restorative materials. This guide synthesizes experimental data on key

performance metrics, including degree of conversion, depth of cure, mechanical properties,

and biocompatibility, to inform researchers and clinicians in materials science and drug

development.

The quest for ideal dental restorative materials has led to significant advancements in polymer

chemistry, with the photoinitiator system playing a pivotal role in the clinical success of resin-

based composites. For decades, Camphorquinone (CQ) has been the gold standard, the

most commonly used photoinitiator in dental resins.[1][2][3][4][5][6] However, its inherent

yellowish color and the need for a co-initiator have driven the search for alternatives.[6][7][8]

Ivocerin, a dibenzoyl germanium derivative, has emerged as a promising alternative, offering

enhanced reactivity and improved aesthetic outcomes.[7][9][10][11] This guide provides a

detailed comparison of Ivocerin and Camphorquinone, supported by experimental data, to

elucidate their respective performance characteristics.
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Property Ivocerin Camphorquinone (CQ)

Chemical Type

Dibenzoyl germanium

derivative (Norrish Type I)[10]

[11][12][13]

α-diketone (Norrish Type II)[1]

[2][13]

Absorption Spectrum 370 - 460 nm[10][11][14] 360 - 510 nm[7][9]

Absorption Maximum (λmax) ~418 nm[7][9][10][11] ~468 nm[1][2][3][4][5][7]

Co-initiator Requirement
Not required (can be used

alone)[12]

Requires a co-initiator

(typically a tertiary amine)[1][2]

[4][5][8]

Color
Light yellowish, with good

bleaching properties[12][15]

Intense yellow, which can

impact aesthetics[3][7][9]

Performance Comparison
Degree of Conversion (DC)
The degree of conversion, a measure of the percentage of monomer converted to polymer, is a

critical factor influencing the physical and mechanical properties of a dental composite.[14]

Studies have consistently shown that resin cements containing Ivocerin exhibit a significantly

higher degree of conversion compared to those with Camphorquinone. For instance, a study

evaluating luting cements found that a Variolink-Esthetic cement containing Ivocerin achieved a

DC of 87.18 ± 2.90%, whereas a Variolink-N cement with a conventional photoinitiator system

had a DC of only 44.55 ± 4.33%.[14][16] Another source reinforces this, stating the DC of a

cement with Ivocerin is about 87%, compared to approximately 44% for a cement containing

CQ and a tertiary amine.[7][9] This higher efficiency is attributed to Ivocerin's ability to generate

more free radicals upon light exposure.[10]
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Dental Material Photoinitiator System Degree of Conversion (%)

Variolink-Esthetic (light-cure) Ivocerin-based[14] 87.18 ± 2.90[14][16]

NX3 (light-cure) Not specified 75.91 ± 5.11[14]

Calibra (dual-cure) Not specified 61.52 ± 3.87[14]

Variolink-N (dual-cure) Camphorquinone-based[14] 44.55 ± 4.33[14][16]

Depth of Cure
The ability to cure composites in thicker layers, known as bulk-fill capability, is a significant

advantage in clinical practice, saving time and reducing technique sensitivity. Ivocerin was

specifically developed as a "polymerization booster" to enable a greater depth of cure.[14][15]

[17] Materials containing Ivocerin can be effectively cured in increments of up to 4 mm.[12][15]

[18] In contrast, conventional composites using Camphorquinone are typically limited to 2 mm

increments to ensure adequate polymerization.[3][12] The enhanced depth of cure with Ivocerin

is a result of its high reactivity to curing light.[14]

Photoinitiator Typical Depth of Cure

Ivocerin Up to 4 mm[12][15][18]

Camphorquinone Up to 2 mm[3]

Mechanical Properties
The mechanical integrity of a dental composite is paramount for its long-term clinical

performance. Key properties include microhardness, flexural strength, and contraction stress.

Microhardness: Vickers microhardness (MH) is often used to assess the extent of

polymerization and is correlated with the degree of conversion. A study on resin cements

demonstrated that Variolink-Esthetic (with Ivocerin) and NX3 cement showed significantly

higher microhardness compared to other groups.[14]

Flexural Strength and Modulus: Research indicates that dental composites incorporating

Ivocerin exhibit higher flexural strength and ultimate tensile strength compared to those
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containing only Camphorquinone.[10] However, one study found that a composite with only

CQ (Filtek Ultimate) demonstrated the highest flexural strength (87.32 ± 19.03 MPa) compared

to composites containing a combination of CQ and Ivocerin (Tetric Evoceram Powerfill IVB:

79.3 ± 14.37 MPa).[10]

Contraction Stress: Polymerization shrinkage and the associated stress can lead to marginal

gaps and restoration failure. Interestingly, composites containing additional photoinitiators like

Ivocerin have been shown to have the lowest contraction stress.[10][11] For example,

TetricEvoCeram Powerfill (containing Ivocerin) exhibited a contraction stress of 7.4 ± 1 MPa,

which was significantly lower than that of Filtek Ultimate (13.7 ± 0.4 MPa) which contains CQ.

[10]

Mechanical Property
Composite with Ivocerin
(and CQ)

Composite with CQ only

Flexural Strength (MPa)
79.3 ± 14.37 (Tetric Evoceram

Powerfill IVB)[10]

87.32 ± 19.03 (Filtek Ultimate)

[10]

Diametral Tensile Strength

(MPa)

32.5 ± 5.29 (Tetric Evoceram

Powerfill IVB)[10]

48.03 ± 5.97 (Filtek Ultimate)

[10]

Microhardness (HV)
54.27 ± 4.1 (Tetric Evoceram

Powerfill IVB)[10]

93.82 ± 17.44 (Filtek Ultimate)

[10]

Contraction Stress (MPa)
7.4 ± 1 (Tetric Evoceram

Powerfill IVB)[10][11]

13.7 ± 0.4 (Filtek Ultimate)[10]

[11]

Biocompatibility and Aesthetics
Biocompatibility: Studies have indicated that Ivocerin has low cytotoxicity and no mutagenic

effect.[7][9][10][11] While Camphorquinone is also considered biocompatible, concerns exist

regarding the potential for unreacted CQ and its byproducts to leach from the restoration, which

may have cytotoxic effects.[2][3][19]

Color Stability: A significant drawback of Camphorquinone is its distinct yellow color, which

can negatively impact the final shade of the restoration and may lead to long-term darkening.[7]

[9] Ivocerin, on the other hand, exhibits excellent bleaching properties, meaning it becomes

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://www.mdpi.com/2073-4360/13/22/3972
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://www.mdpi.com/2073-4360/13/22/3972
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://www.mdpi.com/2073-4360/13/22/3972
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867280/
https://www.mdpi.com/2073-4360/13/3/470
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://www.mdpi.com/2073-4360/13/22/3972
https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5987321/
https://longchangchemical.com/why-is-camphor-quinone-commonly-used-as-a-photosensitizer-in-light-curing-composite-resins/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3556298/
https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867280/
https://www.mdpi.com/2073-4360/13/3/470
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


nearly colorless after polymerization, leading to better color stability.[12][15] This makes it

particularly suitable for aesthetic restorations, including bleach shades.[20]

Experimental Protocols
Determination of Degree of Conversion (DC) using
Fourier Transform Infrared (FTIR) Spectroscopy
This protocol is based on the methodology described in the study by Alkhudhairy et al.[14][16]

Sample Preparation: Fabricate ten disks (e.g., 1mm height x 2mm diameter) of each resin

cement material.

Uncured Spectrum Acquisition: Record the attenuated total reflectance (ATR) spectrum of

the uncured resin paste. Collect 16 scans at a resolution of 4 cm⁻¹.

Curing: Light-cure each disk through a ceramic disk for 40 seconds using a dental curing

light with an intensity of at least 1000 mW/cm².

Cured Spectrum Acquisition: Record the ATR-FTIR spectrum of the cured specimen under

the same conditions as the uncured sample.

Calculation of DC: Determine the DC by measuring the changes in the peak height ratio of

the aliphatic C=C absorption peak at 1638 cm⁻¹ against an internal standard aromatic C=C

peak at 1608 cm⁻¹ before and after curing. The formula for calculating the degree of

conversion is:

DC (%) = [1 - (Peak height of C=C at 1638 cm⁻¹ (cured) / Peak height of C=C at 1608 cm⁻¹

(cured)) / (Peak height of C=C at 1638 cm⁻¹ (uncured) / Peak height of C=C at 1608 cm⁻¹

(uncured))] x 100

Assessment of Depth of Cure using Vickers
Microhardness Profile
This protocol is a generalized procedure based on common methodologies.[2][14][16]
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Sample Preparation: Prepare cylindrical specimens of the composite material (e.g., 4 mm in

depth).

Curing: Light-cure the specimens from the top surface for the manufacturer's recommended

time (e.g., 10 or 20 seconds).

Sectioning: After 24 hours of storage in the dark at 37°C, section the specimens vertically.

Microhardness Measurements: Perform Vickers microhardness indentations along the

central axis of the sectioned surface at various depths from the top surface (e.g., 0.1 mm, 1

mm, 2 mm, 3 mm, 4 mm). Use a load of 100g for 15 seconds.[14][16]

Depth of Cure Determination: The depth of cure is defined as the depth at which the

microhardness value is at least 80% of the maximum hardness value recorded at the top

surface.
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Photoinitiation and Polymerization
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Caption: Photoinitiation mechanisms of Ivocerin and Camphorquinone.
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Performance Evaluation
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Caption: Experimental workflow for comparing photoinitiator performance.

Conclusion
Ivocerin presents a compelling case as a high-performance alternative to Camphorquinone in

dental photoinitiator systems. Its primary advantages lie in its ability to achieve a significantly

higher degree of conversion and a greater depth of cure, enabling the use of bulk-fill

techniques that can improve clinical efficiency.[12][14][15][18] Furthermore, its superior color
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stability and lower polymerization stress address key aesthetic and mechanical limitations of

Camphorquinone-based systems.[7][9][10][11][12][15] While some mechanical properties like

flexural strength may be comparable or, in some formulations, slightly lower than highly

optimized CQ-based composites, the overall profile of Ivocerin, particularly when used in

combination with other photoinitiators, offers a significant advancement in the development of

aesthetic, durable, and user-friendly dental restorative materials.[10][15] Future research

should continue to explore optimal concentrations and combinations of Ivocerin with other

monomers and fillers to fully harness its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Camphorquinone | CQ Photoinitiator | RUO [benchchem.com]

2. Effect of Camphorquinone Concentration in Physical-Mechanical Properties of
Experimental Flowable Resin Composites - PMC [pmc.ncbi.nlm.nih.gov]

3. longchangchemical.com [longchangchemical.com]

4. taylorandfrancis.com [taylorandfrancis.com]

5. Evaluation of the Selected Mechanical and Aesthetic Properties of Experimental Resin
Dental Composites Containing 1-phenyl-1,2 Propanedione or Phenylbis(2,4,6-
trimethylbenzoyl)-phosphine Oxide as a Photoinitiator - ProQuest [proquest.com]

6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

7. The Photoinitiators Used in Resin Based Dental Composite—A Review and Future
Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

8. Mapping camphorquinone consumption, conversion and mechanical properties in
methacrylates with systematically varied CQ/amine compositions | Pocket Dentistry
[pocketdentistry.com]

9. mdpi.com [mdpi.com]

10. The Influence of Various Photoinitiators on the Properties of Commercial Dental
Composites - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867280/
https://www.mdpi.com/2073-4360/13/3/470
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://www.mdpi.com/2073-4360/13/22/3972
https://ivodent.hu/__docs/780_99436b7f1e58f4c851cf0c878da3004a.pdf
https://cdn.vivarep.com/contrib/vivarep/media/pdf/2_6111_DZWSpecialfeature2013_20190718183116625.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://cdn.vivarep.com/contrib/vivarep/media/pdf/2_6111_DZWSpecialfeature2013_20190718183116625.pdf
https://www.benchchem.com/product/b1214180?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b077051
https://pmc.ncbi.nlm.nih.gov/articles/PMC5987321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5987321/
https://longchangchemical.com/why-is-camphor-quinone-commonly-used-as-a-photosensitizer-in-light-curing-composite-resins/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Camphorquinone/
https://www.proquest.com/openview/218f792ea1420f815cb473e0471ce1c2/1?pq-origsite=gscholar&cbl=2032341
https://www.proquest.com/openview/218f792ea1420f815cb473e0471ce1c2/1?pq-origsite=gscholar&cbl=2032341
https://www.proquest.com/openview/218f792ea1420f815cb473e0471ce1c2/1?pq-origsite=gscholar&cbl=2032341
https://pdfs.semanticscholar.org/4781/e97a629e1ec782e39e786ae3c150370805a4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867280/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867280/
https://pocketdentistry.com/mapping-camphorquinone-consumption-conversion-and-mechanical-properties-in-methacrylates-with-systematically-varied-cqamine-compositions/
https://pocketdentistry.com/mapping-camphorquinone-consumption-conversion-and-mechanical-properties-in-methacrylates-with-systematically-varied-cqamine-compositions/
https://pocketdentistry.com/mapping-camphorquinone-consumption-conversion-and-mechanical-properties-in-methacrylates-with-systematically-varied-cqamine-compositions/
https://www.mdpi.com/2073-4360/13/3/470
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8622540/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. mdpi.com [mdpi.com]

12. ivodent.hu [ivodent.hu]

13. New Universal Bulk-Fill Composites with Translucency Shift: Impact of Rapid Curing and
Ageing on Polymerisation and Mechanical Properties [mdpi.com]

14. Degree of conversion and depth of cure of Ivocerin containing photo-polymerized resin
luting cement in comparison to conventional luting agents - PMC [pmc.ncbi.nlm.nih.gov]

15. cdn.vivarep.com [cdn.vivarep.com]

16. researchgate.net [researchgate.net]

17. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

18. dentalproductsreport.com [dentalproductsreport.com]

19. Biocompatibility of composite resins - PMC [pmc.ncbi.nlm.nih.gov]

20. Mastering the esthetics of bulk-fill composites | Ivoclar [ivoclar.com]

To cite this document: BenchChem. [Ivocerin: A Viable High-Performance Alternative to
Camphorquinone in Dental Composites]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214180#ivocerin-as-an-alternative-photoinitiator-to-
camphorquinone-in-dental-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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